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Compound of Interest

Compound Name: SMI-16a

Cat. No.: B15602568 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract
This document provides a detailed protocol for the preparation, storage, and handling of a

stock solution of SMI-16a using dimethyl sulfoxide (DMSO). SMI-16a is a potent and selective

inhibitor of Pim-1 and Pim-2 kinases, which are crucial mediators in cell survival and

proliferation pathways.[1][2][3] Accurate preparation of stock solutions is critical for ensuring

reproducibility and reliability in experimental results. This guide includes key compound data, a

step-by-step protocol, storage recommendations, and diagrams illustrating the experimental

workflow and the relevant signaling pathway.

Compound Data
Quantitative information for SMI-16a is summarized in the table below for quick reference.
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Property Value Source

Formal Name

5-[(4-

propoxyphenyl)methylene]-2,4-

thiazolidinedione

[1]

CAS Number 587852-28-6 [1][2][4]

Molecular Formula C₁₃H₁₃NO₃S [1][2]

Molecular Weight 263.31 g/mol [2][3][4]

Purity ≥98% [1]

Solubility in DMSO ≥ 60 mg/mL [4]

IC₅₀ Values
Pim-1: 63 nM - 150 nM; Pim-2:

20 nM
[1][3][5]

Appearance Light yellow to yellow solid [6]

Experimental Protocol: Preparation of a 10 mM SMI-
16a Stock Solution
This protocol describes the preparation of 1 mL of a 10 mM stock solution of SMI-16a in

DMSO.

3.1. Materials and Equipment

SMI-16a powder (purity ≥98%)

Anhydrous/Sterile Dimethyl Sulfoxide (DMSO)

Analytical balance

Microcentrifuge tubes (1.5 mL, amber or wrapped in foil)

Pipettes and sterile pipette tips

Vortex mixer
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Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

3.2. Safety Precautions

Perform all steps within a chemical fume hood.

DMSO is a powerful solvent that can penetrate the skin, potentially carrying dissolved

substances with it.[7] Always wear appropriate PPE.

Consult the Safety Data Sheet (SDS) for SMI-16a and DMSO before handling.

3.3. Step-by-Step Procedure

Equilibrate Reagents: Allow the SMI-16a powder and DMSO to warm to room temperature

before opening to prevent condensation of atmospheric moisture.[8]

Calculate Required Mass:

Use the formula: Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight

( g/mol ) x 1000 (mg/g)

For 1 mL of a 10 mM solution:

Mass (mg) = 0.010 mol/L * 0.001 L * 263.31 g/mol * 1000 mg/g

Mass (mg) = 2.63 mg

Weigh SMI-16a: Carefully weigh out 2.63 mg of SMI-16a powder on an analytical balance

and transfer it into a sterile 1.5 mL microcentrifuge tube.

Add DMSO: Add 1 mL of anhydrous/sterile DMSO to the tube containing the SMI-16a
powder.

Dissolve Compound: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the

solid is completely dissolved. Visually inspect the solution against a light source to ensure

there are no visible particles. The solution should be clear.
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Aliquot for Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes (e.g., 10-20 µL) in sterile, light-protected microcentrifuge tubes.

[9]

Label and Store: Clearly label each aliquot with the compound name, concentration (10 mM),

solvent (DMSO), and preparation date. Store the aliquots as recommended in the section

below.

Storage and Stability
Proper storage is essential to maintain the integrity and activity of the SMI-16a stock solution.

Format
Storage
Temperature

Duration Source

Powder -20°C 3 years [3][4][6]

4°C 2 years [3][4][6]

In DMSO -80°C 6 months to 2 years [3][4][6]

-20°C 1 month [4][9]

Key Recommendations:

For long-term storage of the DMSO stock solution, -80°C is highly recommended.[3][4]

Protect the solid compound and its solutions from light.

Avoid repeated freezing and thawing of the stock solution to prevent degradation.[9]

Application Workflow and Signaling Pathway
Visualization
5.1. Experimental Workflow: Stock Solution Preparation

The following diagram outlines the logical flow for preparing the SMI-16a stock solution.
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Workflow for SMI-16a stock preparation and use.
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5.2. SMI-16a Mechanism of Action: Pim Kinase Inhibition

SMI-16a exerts its biological effects by inhibiting Pim kinases. These serine/threonine kinases

are downstream of the JAK/STAT pathway and play a role in cell survival by phosphorylating

and inactivating pro-apoptotic proteins like BAD.[1][10] Inhibition of Pim kinase by SMI-16a
leads to G1 cell cycle arrest and apoptosis.[1]
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SMI-16a inhibits Pim kinase, promoting apoptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15602568?utm_src=pdf-body
https://www.benchchem.com/product/b15602568?utm_src=pdf-body
https://www.caymanchem.com/product/29456/smi-16a
https://pmc.ncbi.nlm.nih.gov/articles/PMC2941996/
https://www.benchchem.com/product/b15602568?utm_src=pdf-body
https://www.caymanchem.com/product/29456/smi-16a
https://www.benchchem.com/product/b15602568?utm_src=pdf-body-img
https://www.benchchem.com/product/b15602568?utm_src=pdf-body
https://www.benchchem.com/product/b15602568?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. caymanchem.com [caymanchem.com]

2. Buy SMI-16a (EVT-283642) [evitachem.com]

3. file.medchemexpress.com [file.medchemexpress.com]

4. abmole.com [abmole.com]

5. SMI-16a - Immunomart [immunomart.com]

6. medchemexpress.com [medchemexpress.com]

7. iacuc.wsu.edu [iacuc.wsu.edu]

8. lumiprobe.com [lumiprobe.com]

9. medchemexpress.cn [medchemexpress.cn]

10. A small molecule inhibitor of Pim protein kinases blocks the growth of precursor T-cell
lymphoblastic leukemia/lymphoma - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Note & Protocol: Preparation of SMI-16a
Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15602568#how-to-prepare-a-stock-solution-of-smi-
16a-using-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.caymanchem.com/product/29456/smi-16a
https://www.evitachem.com/product/evt-283642
https://file.medchemexpress.com/batch_PDF/HY-101947/SMI-16a-DataSheet-MedChemExpress.pdf
https://www.abmole.com/products/smi-16a.html
https://immunomart.com/product/smi-16a/
https://www.medchemexpress.com/SMI-16a.html
https://iacuc.wsu.edu/documents/2016/06/wsu_sop_1.pdf/
https://www.lumiprobe.com/tech/reagent-storage-conditions
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC2941996/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2941996/
https://www.benchchem.com/product/b15602568#how-to-prepare-a-stock-solution-of-smi-16a-using-dmso
https://www.benchchem.com/product/b15602568#how-to-prepare-a-stock-solution-of-smi-16a-using-dmso
https://www.benchchem.com/product/b15602568#how-to-prepare-a-stock-solution-of-smi-16a-using-dmso
https://www.benchchem.com/product/b15602568#how-to-prepare-a-stock-solution-of-smi-16a-using-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15602568?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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